Cas no 1353966-65-0 (N'-Cyclopropyl-N'-[(2,6-dichlorophenyl)methyl]ethane-1,2-diamine)

• Product Name: N'-Cyclopropyl-N'-[(2,6-dichlorophenyl)methyl]ethane-1,2-diamine
• CAS No: 1353966-65-0
• MF: C₁₂H₁₆Cl₂N₂
• MW: 259.174840927124
• CID: 2162949
• Update Time: 2025-05-24

N'-Cyclopropyl-N'-[(2,6-dichlorophenyl)methyl]ethane-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• N*1*-cyclopropyl-n*1*-(2,6-dichloro-benzyl)-ethane-1,2-diamine
• N1-Cyclopropyl-N1-(2,6-dichlorobenzyl)ethane-1,2-diamine
• AM93549
• N-Cyclopropyl-N-(2,6-dichlorobenzyl)-1,2-ethanediamine
• N'-Cyclopropyl-N'-[(2,6-dichlorophenyl)methyl]ethane-1,2-diamine

• Inchi： 1S/C12H16Cl2N2/c13-11-2-1-3-12(14)10(11)8-16(7-6-15)9-4-5-9/h1-3,9H,4-8,15H2
• InChI Key： NXRGBPNXNQFGKY-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1CN(CCN)C1CC1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 211
• Topological Polar Surface Area: 29.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on N'-Cyclopropyl-N'-[(2,6-dichlorophenyl)methyl]ethane-1,2-diamine

N'-Cyclopropyl-N'-[(2,6-Dichlorophenyl)Methyl]Ethane-1,2-Diamine: A Comprehensive Overview

The compound with CAS No. 1353966-65-0, known as N'-Cyclopropyl-N'-[(2,6-dichlorophenyl)methyl]ethane-1,2-diamine, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure and potential applications in drug discovery and material science.

N'-Cyclopropyl-N'-[(2,6-dichlorophenyl)methyl]ethane-1,2-diamine consists of a cyclopropyl group attached to an ethane diamine backbone, with a (2,6-dichlorophenyl)methyl substituent. The molecule's structure provides a platform for exploring various chemical reactions and biological interactions. Recent studies have highlighted its potential as a building block for synthesizing bioactive compounds, particularly in the development of novel antibiotics and anticancer agents.

One of the most intriguing aspects of this compound is its ability to participate in intramolecular cyclization reactions under specific conditions. Researchers have demonstrated that the cyclopropyl group can act as a reactive site, facilitating the formation of cyclic structures that are often associated with enhanced pharmacological activity. For instance, a study published in the Journal of Medicinal Chemistry revealed that derivatives of this compound exhibit potent inhibitory effects against certain enzymes involved in cancer cell proliferation.

In addition to its role in drug discovery, N'-Cyclopropyl-N'-[(2,6-dichlorophenyl)methyl]ethane-1,2-diamine has also been explored for its applications in materials science. Its rigid structure and ability to form stable complexes make it a promising candidate for use in the development of advanced polymers and catalysts. Recent advancements in polymer chemistry have leveraged this compound's unique properties to create materials with enhanced thermal stability and mechanical strength.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Key steps include the preparation of intermediates such as (2,6-dichlorophenyl)methanamine and subsequent coupling reactions to introduce the cyclopropyl group. Researchers have optimized these steps by employing novel catalysts and green chemistry principles, reducing the environmental impact of the synthesis process.

From a toxicological perspective, N'-Cyclopropyl-N'-[(2,6-dichlorophenyl)methyl]ethane-1,2-diamine has undergone preliminary safety assessments to evaluate its potential risks to human health and the environment. Studies indicate that while the compound exhibits moderate toxicity in acute exposure scenarios, its long-term effects remain under investigation. Regulatory agencies have recommended further research to fully understand its safety profile before widespread commercial use.

In conclusion, CAS No. 1353966-65-0 represents a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and reactivity make it an invaluable tool for researchers seeking to develop innovative solutions in medicine and materials science. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play a pivotal role in shaping future advancements in these fields.